Cas no 451504-49-7 (3-(4-benzylpiperidin-1-yl)sulfonyl-4-fluoro-N-4-(propan-2-yl)phenylbenzamide)

• Product Name: 3-(4-benzylpiperidin-1-yl)sulfonyl-4-fluoro-N-4-(propan-2-yl)phenylbenzamide
• CAS No: 451504-49-7
• MF: C₂₈H₃₁FN₂O₃S
• MW: 494.62074971199
• CID: 6602955
• PubChem ID: 3658463
• Update Time: 2025-10-31

3-(4-benzylpiperidin-1-yl)sulfonyl-4-fluoro-N-4-(propan-2-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-benzylpiperidin-1-yl)sulfonyl-4-fluoro-N-4-(propan-2-yl)phenylbenzamide
• 3-((4-benzylpiperidin-1-yl)sulfonyl)-4-fluoro-N-(4-isopropylphenyl)benzamide
• Benzamide, 4-fluoro-N-[4-(1-methylethyl)phenyl]-3-[[4-(phenylmethyl)-1-piperidinyl]sulfonyl]-
• 451504-49-7
• 3-[(4-benzylpiperidin-1-yl)sulfonyl]-4-fluoro-N-[4-(propan-2-yl)phenyl]benzamide
• AKOS024602020
• EU-0096205
• SR-01000577949
• 3-(4-benzylpiperidin-1-yl)sulfonyl-4-fluoro-N-(4-propan-2-ylphenyl)benzamide
• Oprea1_667230
• SR-01000577949-1
• F0917-0940

• Inchi： 1S/C28H31FN2O3S/c1-20(2)23-8-11-25(12-9-23)30-28(32)24-10-13-26(29)27(19-24)35(33,34)31-16-14-22(15-17-31)18-21-6-4-3-5-7-21/h3-13,19-20,22H,14-18H2,1-2H3,(H,30,32)
• InChI Key： MOIDTKQQRWZZIE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)C)C=C1)(=O)C1=CC=C(F)C(S(N2CCC(CC3=CC=CC=C3)CC2)(=O)=O)=C1

Computed Properties

• Exact Mass: 494.20394219g/mol
• Monoisotopic Mass: 494.20394219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.248±0.06 g/cm3(Predicted)
• pka: 12.65±0.70(Predicted)

Additional information on 3-(4-benzylpiperidin-1-yl)sulfonyl-4-fluoro-N-4-(propan-2-yl)phenylbenzamide

Introduction to 3-(4-benzylpiperidin-1-yl)sulfonyl-4-fluoro-N-4-(propan-2-yl)phenylbenzamide (CAS No. 451504-49-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 3-(4-benzylpiperidin-1-yl)sulfonyl-4-fluoro-N-4-(propan-2-yl)phenylbenzamide (CAS No. 451504-49-7) represents a significant advancement in the realm of chemical biology and medicinal chemistry, where its unique structural features have positioned it as a promising candidate for further exploration in therapeutic intervention. This molecule, characterized by its complex aromatic and heterocyclic framework, integrates several key pharmacophoric elements that contribute to its potential biological activity. The presence of a benzamide moiety, coupled with a sulfonyl group and a fluoro substituent, enhances its interaction with biological targets, making it an intriguing subject for drug discovery efforts.

Recent studies have highlighted the importance of sulfonyl-containing compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The sulfonyl group in this compound not only contributes to its molecular rigidity but also facilitates hydrogen bonding interactions, which are critical for binding affinity. Furthermore, the fluoro substitution at the 4-position of the phenyl ring has been widely recognized for its ability to improve metabolic stability and binding affinity, a feature that has been successfully leveraged in the development of numerous pharmaceutical agents.

The benzamide moiety serves as another key pharmacophore in this compound, providing a versatile scaffold for further derivatization and optimization. Benzamides are well-documented for their role in modulating biological pathways, particularly in the context of inflammatory responses and pain management. The structural integration of these components into a single molecule suggests that 3-(4-benzylpiperidin-1-yl)sulfonyl-4-fluoro-N-4-(propan-2-yl)phenylbenzamide may exhibit multifaceted biological activities, potentially making it useful in addressing complex diseases.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutics targeting neurological disorders. The piperidine ring, a common feature in many centrally acting drugs, contributes to the compound's ability to cross the blood-brain barrier, facilitating its action within the central nervous system. Additionally, the presence of a propan-2-yl substituent at the para position of the phenyl ring may enhance lipophilicity, further improving bioavailability and cellular penetration.

In light of recent advancements in computational chemistry and structure-based drug design, virtual screening approaches have been employed to identify potential binding interactions between this compound and biological targets. Preliminary docking studies suggest that it may interact with enzymes such as kinases and phosphodiesterases, which are implicated in various pathological processes. These findings align with emerging research indicating that dual-targeting strategies can enhance therapeutic efficacy by simultaneously modulating multiple disease pathways.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic complexity. Key steps include the formation of the benzamide linkage through amide bond formation, followed by sulfonylation at the 4-position of the phenyl ring. The introduction of the fluoro substituent requires careful control over reaction conditions to ensure high selectivity and yield. Advances in fluorination techniques have made it possible to incorporate fluorine atoms into complex molecules with greater precision, thereby enhancing both potency and selectivity.

From a regulatory perspective, compounds like 3-(4-benzylpiperidin-1-yl)sulfonyl-4-fluoro-N-4-(propan-2-yl)phenylbenzamide must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Current regulatory frameworks emphasize the importance of comprehensive characterization studies, including spectroscopic analysis (NMR, IR), chromatographic techniques (HPLC), and mass spectrometry (MS), to confirm molecular identity and purity. These studies are critical for establishing a robust pharmacokinetic profile and minimizing potential side effects.

The growing interest in personalized medicine has also influenced the development of novel compounds like this one. By leveraging structural diversity and computational modeling, researchers can tailor molecular properties to match specific patient populations or disease subtypes. This approach aligns with broader trends in drug discovery where individualized treatment strategies are becoming increasingly feasible due to advancements in genomics and proteomics.

In conclusion, 3-(4-benzylpiperidin-1-yl)sulfonyl-4-fluoro-N-4-(propan-2-y l)phenylbenzamide (CAS No. 451504-49-7) represents a significant contribution to chemical biology and medicinal chemistry. Its unique structural features offer promising avenues for therapeutic intervention across multiple disease areas. As research continues to uncover new biological targets and develop innovative synthetic methodologies, compounds like this one will play an increasingly important role in shaping future therapeutic landscapes.